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Compound of Interest

Compound Name: 5-Methyl-1,4-hexadiene

Cat. No.: B13766366 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the boiling point and density of 5-Methyl-
1,4-hexadiene, based on available reference data. The information is presented to support

research and development activities where this compound's physical characteristics are of

interest.

Physicochemical Data
The boiling point and density of 5-Methyl-1,4-hexadiene are summarized in the table below.

These values are critical for experimental design, process scale-up, and safety assessments.

Property Value Unit Source

Boiling Point 91.75 ± 2.00 °C NIST[1]

92.512 (Calculated) °C at 760 mmHg chemBlink[2]

Density 0.725 (Calculated) g/cm³ chemBlink[2]

Note: The boiling point value from NIST is converted from the reported 364.90 ± 2.00 K.[1]
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Detailed experimental protocols for the determination of the boiling point and density of 5-
Methyl-1,4-hexadiene are not explicitly provided in the surveyed literature. The data from the

National Institute of Standards and Technology (NIST) represents experimentally determined

values that have been peer-reviewed and compiled in their extensive database.[1][3] The

values cited from chemBlink are indicated as calculated properties, likely derived from

computational models based on the compound's structure.[2]

Logical Relationships
Due to the nature of the requested information, which pertains to fundamental physical

properties of a small organic molecule, there are no complex signaling pathways or

experimental workflows to visualize. The relationship between the molecular structure of 5-
Methyl-1,4-hexadiene and its physical properties like boiling point and density is governed by

principles of intermolecular forces and molecular packing, which are foundational concepts in

organic chemistry. A graphical representation is therefore not applicable in this context.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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